Cas no 98-89-5 (Cyclohexanecarboxylic acid)

Cyclohexanecarboxylic acid Properties

Names and Identifiers

• Cyclohexanecarboxylic acid
• FEMA 3531
• HEXAHYDROBENZOIC ACID
• RARECHEM AL BO 1301
• TIMTEC-BB SBB008550
• Benzoic acid, hexahydro-
• Carboxycyclohexane
• cyclohexanoicacid
• Cyclohexylcarboxylic acid
• Cyclohexylmethanoic acid
• Hexahylcarbonicacid
• Cyelohexanecarboxylic acid
• Hexahydrobenozic acid
• CYCLOHEXANECARBOXYLATE
• Cyclohexanol formic acid
• BENZOIC ACID
• Cyclohexancarbonsaeure
• Cyclohexane-Carboxylic Acid
• Cyclohexanecarboxylic Acid (500 mg)
• CYCLOHEXANECARBOXYLIC ACID FOR SYNTHESIS
• Cyclohexylformic acid
• HEXAH
• cyclohexanoic acid
• Cyclohexane-1-carboxylate
• +Expand

• MDL： MFCD00001461
• InChIKey： NZNMSOFKMUBTKW-UHFFFAOYSA-N
• Inchi： 1S/C7H12O2/c8-7(9)6-4-2-1-3-5-6/h6H,1-5H2,(H,8,9)
• SMILES： O=C(C1CCCCC1)O
• BRN： 970529

Computed Properties

• Exact Mass: 128.08373g/mol
• Surface Charge: 0
• XLogP3: 1.9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 128.08373g/mol
• Monoisotopic Mass: 128.08373g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 9
• Complexity: 104
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.65130
• PSA: 37.30000
• Merck: 2724
• Refractive Index: n20/D 1.461(lit.)
• Water Partition Coefficient: 0.201 g/100 mL (15 ºC)
• Boiling Point: 232-233 °C(lit.)
• Melting Point: 29-31 °C (lit.)
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• FEMA: 3531
• Solubility: H2O: soluble0.201g in 100g at 15°C
• Color/Form: Colorless flake or columnar crystals.
• Solubility: Soluble in most organic solvents.
• pka: 4.9(at 25℃)
• Density: 1.033 g/mL at 25 °C(lit.)

Cyclohexanecarboxylic acid Security Information

• Symbol: GHS05 GHS07
• RTECS：GU8370000
• WGK Germany：2
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 37/38-41
• Signal Word：Danger
• TSCA：Yes

Cyclohexanecarboxylic acid Customs Data

• HS CODE：2916209090
• Customs Data：

  China Customs Code:

  2916209090

  Overview:

  2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters